Cas no 2138252-79-4 (rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine
• CAS No: 2138252-79-4
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6395843
• PubChem ID: 165480526
• Update Time: 2025-06-26

rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine
• EN300-1117002
• 2138252-79-4

• Inchi： 1S/C8H16N2/c9-8-5-10-4-7(8)3-6-1-2-6/h6-8,10H,1-5,9H2/t7-,8+/m0/s1
• InChI Key： OBSZOHXNZJXGIU-JGVFFNPUSA-N
• SMILES： N1C[C@H]([C@H](C1)CC1CC1)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine

Introduction to rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine and CAS No. 2138252-79-4

Rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine, identified by the chemical compound code CAS No. 2138252-79-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine features a pyrrolidine ring substituted with a cyclopropylmethyl group at the 4-position and an amine group at the 3-position. The stereochemistry specified by the (3R,4R) configuration indicates the spatial arrangement of the substituents around the pyrrolidine core, which is crucial for its biological activity. This specific stereochemical arrangement has been extensively studied in drug design, as it can significantly influence the compound's interaction with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to modulate neurotransmitter systems. Rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine has been investigated for its potential role in enhancing cognitive function and treating neurodegenerative diseases. Preliminary studies suggest that this compound may interact with specific receptors in the brain, leading to improved neuronal communication and protection against neurotoxicity.

The cyclopropylmethyl group in the molecule is particularly noteworthy, as it introduces steric hindrance that can influence binding affinity and selectivity. This feature has been exploited in the design of drugs that require precise interaction with biological targets. The amine group at the 3-position of the pyrrolidine ring provides a site for further functionalization, allowing chemists to modify the compound's properties for specific applications.

One of the most exciting aspects of rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine is its potential as a lead compound for drug development. Researchers have leveraged its structure to create analogs with enhanced efficacy and reduced side effects. By systematically modifying various substituents on the pyrrolidine ring, scientists have identified derivatives that exhibit improved pharmacokinetic profiles and target specificity.

The synthesis of rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The stereochemical integrity of the compound must be maintained throughout the synthetic process to preserve its biological activity. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to achieve the desired stereochemical configuration.

Recent advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine will interact with biological targets at an atomic level. These insights have guided experimental efforts and led to more efficient drug discovery campaigns.

In clinical settings, rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine has been tested in preclinical models for its potential therapeutic effects. Initial results are promising, indicating that it may be effective in treating conditions such as Alzheimer's disease and Parkinson's disease. However, further research is needed to fully understand its mechanism of action and long-term safety profile.

The development of novel pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine serves as an excellent example of how interdisciplinary research can lead to breakthroughs in medicine. Its unique structure and promising biological activity make it a valuable asset in the quest for new treatments for neurological disorders.

As our understanding of biological systems continues to grow, compounds like rac-(3R,4R)-4-(cyclopropylmethyl)pyrrolidin-3-amine will play an increasingly important role in drug development. Their potential applications extend beyond neurological disorders to other areas such as cancer therapy and inflammation management. The continued exploration of this class of molecules will undoubtedly lead to new insights and therapeutic strategies.